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Compound of Interest

Compound Name:
6-Azido-2-methyl-1,3-

benzothiazole

Cat. No.: B1652907 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is

a cornerstone in modern medicinal and materials chemistry. Its derivatives have found

indispensable applications ranging from industrial processes to life-saving pharmaceuticals.

This technical guide delves into the historical discoveries of key benzothiazole compounds,

presenting their seminal syntheses, physicochemical properties, and the early elucidation of

their mechanisms of action.

The Dawn of Benzothiazoles: Hofmann's Pioneering
Synthesis
The history of benzothiazoles begins in the late 19th century with the work of the German

chemist August Wilhelm von Hofmann. In 1879, Hofmann reported the first synthesis of 2-

substituted benzothiazoles, laying the foundational chemistry for this entire class of

compounds. His early work involved the reaction of 2-aminothiophenol with various reagents.

[1][2] One of the earliest methods developed by Hofmann was the reaction of 2-

aminothiophenol with carbon disulfide.[2]

Physicochemical Properties of Benzothiazole
The parent compound, benzothiazole, is a colorless, slightly viscous liquid with a characteristic

odor.[3] Its fundamental properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₅NS [3]

Molar Mass 135.19 g/mol [3]

Melting Point 2 °C [3]

Boiling Point 227-228 °C [3]

Density 1.238 g/mL at 25 °C [4]

A Revolution in Rubber: The Discovery of 2-
Mercaptobenzothiazole (MBT) as a Vulcanization
Accelerator
The early 20th century witnessed the burgeoning automobile industry and a soaring demand

for durable rubber. The vulcanization process, discovered by Charles Goodyear, was crucial

but slow. The search for chemical "accelerators" to speed up this process was a major

industrial endeavor.

In the 1920s, workers at Pirelli and Goodyear Tire & Rubber discovered the remarkable

vulcanization accelerating properties of 2-mercaptobenzothiazole (MBT).[5] This discovery,

attributed to the work of Lorin B. Sebrell at Goodyear, who was later awarded the Charles

Goodyear Medal for his contributions, revolutionized the rubber industry.[5] MBT allowed for

shorter cure times, lower vulcanization temperatures, and the use of less sulfur, all of which

resulted in a stronger and more durable rubber product.[5]

Industrial Synthesis of 2-Mercaptobenzothiazole (Kelly
Process)
The commercial production of MBT was established through the Kelly process, patented by

Goodyear Tire & Rubber.[6][7] This high-pressure, high-temperature process involves the

reaction of aniline, carbon disulfide, and sulfur.[6][7]

Experimental Protocol: Kelly Process for MBT Synthesis
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The following is a generalized protocol based on the principles described in early patents:

Charging the Autoclave: Aniline, carbon disulfide, and sulfur are charged into a high-pressure

autoclave.

Reaction: The mixture is heated to a temperature between 150 °C and 300 °C. A positive

pressure, regulated by the controlled release of generated gases, is maintained.[7]

Purification: The crude product is dissolved in a sodium hydroxide solution to separate it from

organic by-products.[7]

Precipitation: The MBT is then re-precipitated by the addition of an acid.[7]

Isolation: The precipitated MBT is filtered, washed, and dried to yield the final product.[7]
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MBT Synthesis (Kelly Process)

Purification

Aniline

High-Pressure Autoclave
(150-300°C, High Pressure)

Carbon Disulfide Sulfur

Crude MBT Mixture

Dissolution in
Sodium Hydroxide

Separation of
Organic Impurities

Precipitation
with Acid

Filtration

Washing

Drying

Pure MBT

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Toluidine

Heating

Sulfur

Dehydrothiotoluidine

Methylation

Methylating Agent
(e.g., Methyl Iodide)

Crude Thioflavin T

Recrystallization

Pure Thioflavin T

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-Luciferin Luciferyl Adenylate + ATP

ATP

Firefly
Luciferase

Excited Oxyluciferin*

PPi

 + O₂

O₂

CO₂

AMP

Ground State
Oxyluciferin Light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Genesis of a Versatile Scaffold: A Technical History
of Benzothiazole Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1652907#discovery-and-history-of-benzothiazole-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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